Cas no 1209824-32-7 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide)

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide structure

1209824-32-7 structure

Product Name:N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide

CAS No:1209824-32-7

MF:C₁₇H₂₀N₄OS

MW:328.431901931763

CID:5933359

PubChem ID:45530749

Update Time:2024-01-16

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
- 1H-Pyrazole-5-carboxamide, N-(4,7-dimethyl-2-benzothiazolyl)-3-methyl-1-(1-methylethyl)-
- N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-isopropyl-3-methyl-1H-pyrazole-5-carboxamide
- F5086-1347
- 1209824-32-7
- AKOS024496120
- N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-2-propan-2-ylpyrazole-3-carboxamide
- VU0634158-1
- Inchi： 1S/C17H20N4OS/c1-9(2)21-13(8-12(5)20-21)16(22)19-17-18-14-10(3)6-7-11(4)15(14)23-17/h6-9H,1-5H3,(H,18,19,22)
- InChI Key： XGXXNCAVSGMTFO-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(C(NC2=NC3=C(C)C=CC(C)=C3S2)=O)=CC(C)=N1

Computed Properties

Exact Mass: 328.13578245g/mol
Monoisotopic Mass: 328.13578245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 446
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 88Å²

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5086-1347-2μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	2μmol	$57.0	2023-09-10
Life Chemicals	F5086-1347-5μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	5μmol	$63.0	2023-09-10
Life Chemicals	F5086-1347-10μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	10μmol	$69.0	2023-09-10
Life Chemicals	F5086-1347-20μmol	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	20μmol	$79.0	2023-09-10
Life Chemicals	F5086-1347-1mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	1mg	$54.0	2023-09-10
Life Chemicals	F5086-1347-2mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	2mg	$59.0	2023-09-10
Life Chemicals	F5086-1347-3mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	3mg	$63.0	2023-09-10
Life Chemicals	F5086-1347-4mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	4mg	$66.0	2023-09-10
Life Chemicals	F5086-1347-5mg	N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxamide	1209824-32-7	5mg	$69.0	2023-09-10
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